![molecular formula C17H22N2O4 B3002959 N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)tetrahydrofuran-2-carboxamide CAS No. 921518-21-0](/img/structure/B3002959.png)
N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)tetrahydrofuran-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of benzimidazole-tethered oxazepine heterocyclic hybrids, which are structurally related to the compound of interest, involves a multi-step process starting from o-phenylenediamine. This process includes the formation of an N-alkylated benzimidazole 2-carboxaldehyde, which is a key intermediate in the synthesis of these compounds. The synthesis yields a variety of compounds with good to excellent yields, indicating a robust and efficient synthetic route .
Molecular Structure Analysis
The molecular structure of the synthesized compounds has been thoroughly investigated using spectroscopic methods and X-ray diffraction. Additionally, Density Functional Theory (DFT) studies, including the B3LYP/6-31 G(d, p) method, have been employed to calculate the molecular structure, which showed good agreement with the experimental data. The charge distribution across different atomic sites was computed using the natural bond orbital (NBO) method, providing insight into the electronic properties of the molecules .
Chemical Reactions Analysis
Although the provided data does not detail specific chemical reactions involving the compound "N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)tetrahydrofuran-2-carboxamide", the synthesis of related oxazepine derivatives suggests that these compounds can be modified through various chemical reactions. The cyclization reactions, as mentioned in the synthesis of 3-acetyl-2-substituted phenyl-5-(3,4,5-trimethoxyphenyl)-2,3-dihydro-1,3,4-oxadiazole derivatives, indicate the potential for creating diverse derivatives with different substituents, which could also be applicable to the compound of interest .
Physical and Chemical Properties Analysis
The physical and chemical properties of the synthesized compounds have been characterized using spectroscopic techniques such as IR, (1)H NMR, and (13)C NMR. These techniques provide detailed information about the molecular structure and the nature of chemical bonds within the compound. The X-ray crystallographic data further confirm the molecular geometry and offer insights into the solid-state structure. The study of nonlinear optical (NLO) properties through computational hyperpolarizability studies reveals that some of these compounds, particularly Compound 9 from the first paper, have promising applications in NLO technologies .
Bioactivity Analysis
The bioactivity of related compounds, specifically 3-acetyl-2-substituted phenyl-5-(3,4,5-trimethoxyphenyl)-2,3-dihydro-1,3,4-oxadiazole derivatives, has been evaluated in vitro using the MTT method against various cancer cell lines. Some of these compounds have shown significant antiproliferative activities, particularly against PC3 cells, with IC(50) values ranging from 0.2 to 1.8 µM. This suggests that the compound of interest may also possess bioactive properties that could be explored for potential therapeutic applications .
properties
IUPAC Name |
N-(3,3,5-trimethyl-4-oxo-2H-1,5-benzoxazepin-8-yl)oxolane-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N2O4/c1-17(2)10-23-14-9-11(6-7-12(14)19(3)16(17)21)18-15(20)13-5-4-8-22-13/h6-7,9,13H,4-5,8,10H2,1-3H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VEKJEFFLMNJDMC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(COC2=C(C=CC(=C2)NC(=O)C3CCCO3)N(C1=O)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.